Cas no 1070669-63-4 (tert-butyl N-(4-chloro-2-methylphenyl)methylcarbamate)

• Product Name: tert-butyl N-(4-chloro-2-methylphenyl)methylcarbamate
• CAS No: 1070669-63-4
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• CID: 5613971
• PubChem ID: 90956411
• Update Time: 2025-06-09

tert-butyl N-(4-chloro-2-methylphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(4-chloro-2-methylphenyl)methyl]carbamate
• 1070669-63-4
• SCHEMBL23997640
• EN300-33050377
• tert-butyl N-(4-chloro-2-methylphenyl)methylcarbamate

• Inchi： 1S/C13H18ClNO2/c1-9-7-11(14)6-5-10(9)8-15-12(16)17-13(2,3)4/h5-7H,8H2,1-4H3,(H,15,16)
• InChI Key： YAHQUXDAOIXCTQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 255.1026065g/mol
• Monoisotopic Mass: 255.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on tert-butyl N-(4-chloro-2-methylphenyl)methylcarbamate

Introduction to Tert-butyl N-(4-chloro-2-methylphenyl)methylcarbamate (CAS No. 1070669-63-4)

Tert-butyl N-(4-chloro-2-methylphenyl)methylcarbamate, identified by its Chemical Abstracts Service (CAS) number 1070669-63-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the carbamate class, characterized by the presence of a carbamate functional group (-NHCOO-) linked to a tert-butyl group and an aromatic ring substituted with chloro and methyl groups. The unique structural features of this molecule make it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive agents.

The structure of tert-butyl N-(4-chloro-2-methylphenyl)methylcarbamate consists of a phenyl ring substituted at the 4-position with a chlorine atom and at the 2-position with a methyl group. This substitution pattern enhances the compound's reactivity and potential biological activity. The tert-butyl group attached to the carbamate moiety provides stability and influences the compound's solubility and metabolic properties. Such structural attributes are crucial in designing molecules with specific pharmacological profiles.

In recent years, there has been growing interest in carbamate derivatives due to their diverse applications in medicinal chemistry. Carbamates are known for their ability to act as pharmacophores in various drug classes, including herbicides, insecticides, and pharmaceuticals. The synthesis of tert-butyl N-(4-chloro-2-methylphenyl)methylcarbamate involves multi-step organic reactions, typically starting from readily available aromatic precursors. The introduction of chlorine and methyl groups at specific positions on the phenyl ring is achieved through selective halogenation and alkylation techniques, respectively.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. Researchers have leveraged its structural framework to develop novel compounds with enhanced biological activity. For instance, derivatives of this carbamate have been investigated for their antimicrobial properties, showing promise in combating resistant bacterial strains. The 4-chloro-2-methylphenyl moiety plays a pivotal role in modulating the compound's interaction with biological targets, making it an attractive scaffold for drug discovery.

The pharmacological activity of tert-butyl N-(4-chloro-2-methylphenyl)methylcarbamate has been explored in several preclinical studies. These studies suggest that the compound exhibits inhibitory effects on certain enzymes and receptors involved in metabolic pathways relevant to inflammation and pain modulation. The tert-butyl group contributes to metabolic stability, allowing the compound to persist long enough to interact with its target biomolecules. Additionally, the electron-withdrawing nature of the chlorine atom enhances binding affinity, further optimizing its pharmacological efficacy.

Advances in computational chemistry have also facilitated the rational design of derivatives based on tert-butyl N-(4-chloro-2-methylphenyl)methylcarbamate. Molecular modeling techniques allow researchers to predict how modifications to the core structure will affect biological activity. This approach has led to the identification of optimized analogs with improved potency and selectivity. Such computational strategies are integral to modern drug discovery pipelines, enabling faster and more cost-effective development of novel therapeutics.

The agrochemical sector has also benefited from the versatility of carbamate compounds like tert-butyl N-(4-chloro-2-methylphenyl)methylcarbamate. Derivatives of this molecule have been developed as potent herbicides due to their ability to inhibit key enzymatic processes in weeds while maintaining selectivity towards crops. The chloro-substituted phenyl ring is particularly important in this context, as it enhances binding to plant-specific enzymes involved in growth regulation. This specificity minimizes environmental impact while ensuring effective weed control.

In conclusion, tert-butyl N-(4-chloro-2-methylphenyl)methylcarbamate (CAS No. 1070669-63-4) represents a significant advancement in synthetic organic chemistry and pharmaceutical research. Its unique structural features make it a versatile intermediate for developing bioactive agents with applications ranging from medicine to agriculture. Ongoing research continues to uncover new possibilities for this compound, underscoring its importance in addressing global challenges related to health and food security.